Cas no 2129-30-8 (Benzoic acid, 3-(diphenylphosphino)-)

• Product Name: Benzoic acid, 3-(diphenylphosphino)-
• CAS No: 2129-30-8
• MF: C₁₉H₁₅O₂P
• MW: 306.294965982437
• CID: 1403731
• PubChem ID: 627825
• Update Time: 2025-05-17

Benzoic acid, 3-(diphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(diphenylphosphino)-
• 3-diphenylphosphanylbenzoic acid
• 3-(Diphenylphosphino)benzoic acid
• 2129-30-8
• 3-(DIPHENYLPHOSPHANYL)BENZOIC ACID
• F71838
• DTXSID90347911
• 3-(Diphenylphosphino)benzoic acid #
• (3-carboxyphenyl)diphenylphosphine
• Diphenyl(m-carboxyphenyl) phosphine
• SCHEMBL988976

• Inchi： 1S/C19H15O2P/c20-19(21)15-8-7-13-18(14-15)22(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14H,(H,20,21)
• InChI Key： KXILNLYMPCMVPK-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 306.08105
• Monoisotopic Mass: 306.08096671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Benzoic acid, 3-(diphenylphosphino)-

Comprehensive Overview of Benzoic acid, 3-(diphenylphosphino)- (CAS No. 2129-30-8)

Benzoic acid, 3-(diphenylphosphino)- (CAS No. 2129-30-8) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and catalysis. This compound, characterized by its unique phosphino and carboxylic acid functional groups, serves as a versatile building block in the development of ligands for transition metal catalysts. Its molecular structure, which combines a benzoic acid backbone with a diphenylphosphino substituent, makes it particularly valuable in asymmetric synthesis and cross-coupling reactions, which are pivotal in pharmaceutical and agrochemical research.

In recent years, the demand for high-performance ligands has surged, driven by advancements in green chemistry and the need for more efficient catalytic processes. Benzoic acid, 3-(diphenylphosphino)- has emerged as a key player in this domain, offering excellent chelation properties and stereoselectivity. Researchers and industries are increasingly exploring its applications in palladium-catalyzed reactions, such as the Suzuki-Miyaura and Heck reactions, which are widely used in the synthesis of complex organic molecules. This aligns with the growing trend of sustainable chemistry, where minimizing waste and improving atom economy are paramount.

The compound’s dual functionality also makes it a candidate for material science applications. For instance, its ability to coordinate with metals has been investigated for the design of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential uses in gas storage, separation technologies, and even catalysis, addressing contemporary challenges in energy and environmental science. The integration of Benzoic acid, 3-(diphenylphosphino)- into such frameworks highlights its adaptability and relevance in cutting-edge research.

From a synthetic perspective, the preparation of Benzoic acid, 3-(diphenylphosphino)- involves phosphination of 3-bromobenzoic acid or related precursors, often employing palladium or nickel catalysts. This process underscores the compound’s role in homogeneous catalysis, a field that continues to evolve with the discovery of new ligand architectures. The compound’s air-sensitive nature necessitates careful handling under inert atmospheres, a common consideration in organophosphorus chemistry.

In the context of drug discovery, Benzoic acid, 3-(diphenylphosphino)- has been explored as a chiral auxiliary or ligand in the synthesis of biologically active molecules. Its ability to induce enantioselectivity is particularly valuable for the production of single-enantiomer drugs, a priority in modern pharmaceutical development. This aligns with the industry’s focus on precision medicine and the reduction of off-target effects.

Environmental and regulatory considerations also play a role in the compound’s applications. While Benzoic acid, 3-(diphenylphosphino)- is not classified as a hazardous substance, its handling requires adherence to standard laboratory safety protocols. The push for biodegradable ligands and eco-friendly catalysts has spurred interest in modifying its structure to enhance sustainability, reflecting broader trends in green industrial chemistry.

In summary, Benzoic acid, 3-(diphenylphosphino)- (CAS No. 2129-30-8) is a multifaceted compound with significant applications in catalysis, material science, and pharmaceutical synthesis. Its unique structural features and functional versatility make it a valuable tool for researchers addressing challenges in sustainable chemistry and advanced material design. As the scientific community continues to innovate, this compound is likely to remain at the forefront of organometallic chemistry and molecular engineering.